1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: (4E)-1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-4-[hydroxy-(4-methoxy-2-methylphenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H32N2O5/c1-6-33-19-10-8-18(9-11-19)23-22(24(29)21-13-12-20(32-5)16-17(21)2)25(30)26(31)28(23)15-7-14-27(3)4/h8-13,16,23,29H,6-7,14-15H2,1-5H3/b24-22+
• InChI Key: WUXBHKRPAMLLOW-ZNTNEXAZSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(C3=C(C=C(C=C3)OC)C)O)C(=O)C(=O)N2CCCN(C)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2/C(=C(/C3=C(C=C(C=C3)OC)C)\O)/C(=O)C(=O)N2CCCN(C)C
• Molecular Formula: C26H32N2O5
• Molecular Weight: 452.5 g/mol

Description

1-[3-(dimethylamino)propyl]-5-(4-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C26H32N2O5 and its molecular weight is 452.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 452.23112213 g/mol and the complexity rating of the compound is 714. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Environmental Exposure and Health Implications

Exposure to Organophosphorus and Pyrethroid Pesticides

A study on the environmental exposure to organophosphorus (OP) and pyrethroid (PYR) pesticides in South Australian preschool children highlighted widespread chronic exposure, suggesting a need for public health policies on the regulation and use of these chemicals (Babina et al., 2012). This research may provide a parallel to studying the environmental and health impacts of various chemical compounds, including the one mentioned.

Parabens and Human Exposure

Research on the occurrence of parabens and their metabolites in Chinese university students indicates widespread human exposure through various products (Zhang et al., 2020). This study's methodology and findings could be relevant to assessing human exposure to a wide range of chemical compounds.

Pharmacokinetics and Therapeutic Applications

Clinical Evaluation of New Compounds

The clinical evaluation of new coronary vasodilators, such as WIN 5494, offers insights into the processes involved in assessing the efficacy and safety of novel therapeutic agents (Sandler, 1960). Though not directly related, such studies provide a framework for understanding how new chemical entities might be evaluated for medical applications.

Safety and Hazards

As with all chemicals, safety precautions should be taken when handling this compound. Sigma-Aldrich provides this product as-is and makes no representation or warranty whatsoever with respect to this product.